molecular formula C22H28O9 B1167818 Fmoc-Lys(Boc)-ODhbt CAS No. 114119-89-0

Fmoc-Lys(Boc)-ODhbt

Cat. No. B1167818
CAS RN: 114119-89-0
InChI Key:
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Description

“Fmoc-Lys(Boc)-ODhbt” is a derivative of the amino acid lysine. It is used to prepare dimeric RGD peptide-paclitaxel conjugate as a model for integrin-targeted drug delivery . It is also used to synthesize DOTA-conjugated multivalent cyclic-RGD peptide dendrimers for tumor targeting and imaging use .


Synthesis Analysis

“Fmoc-Lys(Boc)-ODhbt” is used as a reagent in Fmoc solid-phase peptide synthesis . It can be used for the solid-phase synthesis of pentasubstituted dihydroimidazolylbutyl dihydroimidazol-3-ium salts by coupling with p-methylbenzhydrylamine (MBHA) resin . The synthesis process has been optimized using calcium (II) iodide as a protective agent for the Fmoc protecting group .


Molecular Structure Analysis

The empirical formula of “Fmoc-Lys(Boc)-ODhbt” is C26H32N2O6 . Its molecular weight is 468.54 .


Chemical Reactions Analysis

“Fmoc-Lys(Boc)-ODhbt” is used in peptide synthesis. The Boc group is readily removed with trifluoroacetic acid (TFA) during cleavage of the peptide product from Wang resin or Rink amide resin .


Physical And Chemical Properties Analysis

“Fmoc-Lys(Boc)-ODhbt” is a solid substance . Its optical activity is [α]20/D −12±1°, c = 1% in DMF .

Mechanism of Action

The mechanism of action of “Fmoc-Lys(Boc)-ODhbt” involves the use of the Fmoc group for solid-phase peptide synthesis (SPPS). It is usually the Boc-protected (backbone chain) amino acids that are used for the synthesis of those modified amino acids .

Safety and Hazards

“Fmoc-Lys(Boc)-ODhbt” should be handled with care. Avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment. Ensure adequate ventilation .

Future Directions

The future directions of “Fmoc-Lys(Boc)-ODhbt” could involve its use in the synthesis of more complex peptides and proteins. It could also be used in the development of new drug delivery systems .

properties

CAS RN

114119-89-0

Product Name

Fmoc-Lys(Boc)-ODhbt

Molecular Formula

C22H28O9

Molecular Weight

0

synonyms

Fmoc-Lys(Boc)-ODhbt

Origin of Product

United States

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